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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822 Get Quote

This technical guide provides a comprehensive overview of the available thermochemical data

for 3,5-Dimethylcyclohexanone. It is intended for researchers, scientists, and professionals in

drug development who require a thorough understanding of the physicochemical properties of

this compound. This document compiles available data into a structured format, outlines

detailed experimental protocols for determining key thermochemical parameters, and includes

visualizations of experimental workflows.

Physicochemical and Thermochemical Data
While specific experimental thermochemical values for 3,5-dimethylcyclohexanone are not

readily available in public databases, a summary of its known physical properties is presented

below.[1][2][3][4] Furthermore, the types of thermochemical data that are typically determined

for compounds of this nature are listed, though their quantified values for this specific molecule

require access to specialized databases such as the NIST / TRC Web Thermo Tables.[5]

Table 1: Physical Properties of 3,5-Dimethylcyclohexanone
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Property Value Reference

Molecular Formula C₈H₁₄O [2][3]

Molecular Weight 126.20 g/mol [3][4]

Boiling Point 182.5 °C at 760 mmHg [1]

Density 0.882 g/cm³ [1]

Vapor Pressure 0.808 mmHg at 25 °C [1]

Flash Point 53.8 °C [1]

Table 2: Potentially Available Thermochemical Data for 3,5-Dimethylcyclohexanone

The following thermochemical parameters are listed for 3,5-Dimethylcyclohexanone in

chemical databases, although their specific values are not publicly disclosed.

Thermochemical Property Symbol

Ideal Gas Heat Capacity C_p,gas_

Standard Enthalpy of Formation (gas) Δ_f_H°gas

Standard Gibbs Free Energy of Formation Δ_f_G°

Enthalpy of Fusion Δ_fus_H°

Enthalpy of Vaporization Δ_vap_H°

Standard Liquid Enthalpy of Combustion Δ_c_H°liquid

Experimental Protocols for Thermochemical
Analysis
Detailed experimental protocols for the determination of key thermochemical properties of liquid

organic compounds like 3,5-dimethylcyclohexanone are outlined below. These are

generalized procedures based on established calorimetric techniques.
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Determination of the Enthalpy of Combustion using
Bomb Calorimetry
The standard enthalpy of combustion is a fundamental thermochemical property that can be

determined experimentally using a bomb calorimeter.

Objective: To measure the heat released during the complete combustion of a known mass of

3,5-dimethylcyclohexanone.

Apparatus:

Bomb calorimeter (including the bomb, bucket, and insulating jacket)

High-precision thermometer

Oxygen cylinder with a pressure gauge

Crucible (platinum or stainless steel)

Fuse wire (e.g., nickel-chromium)

Pellet press (for solid samples, not required for liquids)

Balance (accurate to ±0.0001 g)

Ignition unit

Procedure:

Sample Preparation: A known mass (typically 0.5 - 1.0 g) of 3,5-dimethylcyclohexanone is

accurately weighed into a crucible.

Bomb Assembly: A fuse wire of known length is connected to the electrodes of the bomb

head, with the wire positioned to be in contact with the sample. A small amount of water

(typically 1 mL) is added to the bottom of the bomb to saturate the internal atmosphere with

water vapor.
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Pressurization: The bomb is sealed and purged with oxygen to remove air, then filled with

high-purity oxygen to a pressure of approximately 30 atm.

Calorimeter Setup: The bomb is placed in the calorimeter bucket, which is filled with a known

mass of water. The calorimeter is then assembled with the stirrer and thermometer in place.

Temperature Equilibration: The stirrer is started, and the temperature of the water in the

bucket is recorded at regular intervals until a steady rate of temperature change is observed

(the fore-period).

Ignition: The sample is ignited by passing an electric current through the fuse wire.

Post-Ignition Temperature Monitoring: The temperature is recorded at short intervals as it

rises, and then continues to be recorded as it cools (the after-period) until a steady rate of

cooling is established.

Data Analysis: The corrected temperature rise is determined from the temperature-time data.

The heat capacity of the calorimeter (determined from the combustion of a standard

substance like benzoic acid) is used to calculate the heat released in the experiment.

Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the

bomb) and the heat of combustion of the fuse wire.

Determination of the Enthalpy of Vaporization
The enthalpy of vaporization can be determined calorimetrically by measuring the heat required

to vaporize a known quantity of the substance.

Objective: To measure the heat absorbed during the vaporization of a known mass of 3,5-
dimethylcyclohexanone at a constant temperature.

Apparatus:

Calorimeter with a vaporization vessel

Heating coil

Temperature probe
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Inert gas supply (e.g., nitrogen or argon)

Flow meter

Precision balance

Procedure:

Calorimeter Setup: The calorimeter is filled with a suitable heat-transfer fluid, and the

vaporization vessel containing a known mass of 3,5-dimethylcyclohexanone is placed

inside. The system is allowed to reach thermal equilibrium.

Vaporization: A controlled flow of an inert gas is passed through the liquid to facilitate

vaporization at a constant rate. Simultaneously, a known amount of electrical energy is

supplied to the heating coil to maintain a constant temperature within the calorimeter.

Mass Determination: After a specific period, the flow of inert gas and the heating are

stopped. The mass of the vaporized liquid is determined by weighing the vaporization vessel

again.

Data Analysis: The enthalpy of vaporization is calculated from the electrical energy supplied

to the heater and the mass of the substance that has been vaporized.

Visualizations
The following diagrams illustrate the experimental workflow for calorimetry and a relevant

reaction mechanism for ketones.
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Caption: Workflow for Bomb Calorimetry Experiment.
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Reactants

Reaction Product
Enolate (Nucleophile)
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Protonationforms intermediate enolate 1,5-Dicarbonyl Compound
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Caption: General Mechanism of a Michael Addition Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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